
An In-depth Technical Guide to Selenium
Cyanide: Physical and Chemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Selenium cyanide

Cat. No.: B1620110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Selenium cyanide (Se(CN)₂), also known as selenium(II) dicyanide, is an inorganic compound

of interest in various chemical research fields. Its reactivity makes it a potential reagent in

organic synthesis, though its instability presents significant handling challenges. This guide

provides a comprehensive overview of the known physical and chemical properties of

selenium cyanide, detailed experimental protocols for related syntheses, and an exploration

of its limitedly understood biological interactions, presented for a technical audience.

Physical and Chemical Properties
Selenium cyanide is a colorless, crystalline solid at room temperature.[1] Due to its inherent

instability, a definitive melting point has not been established, as it tends to decompose upon

heating.[1] It is known to be soluble in water and other polar solvents.[1]
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Property Value Source(s)

Molecular Formula C₂N₂Se [1][2]

Molecular Weight 131.01 g/mol [1][2]

Appearance Colorless, crystalline solid [1]

State at 25°C Solid [1]

Boiling Point 163°C (Decomposes) [1]

Flash Point 52°C [1]

Vapor Pressure 2.14 mmHg at 25°C [1]

Solubility
Soluble in water and polar

solvents
[1]

Spectroscopic Data
Spectroscopy

Peak/Chemical
Shift

Assignment Source(s)

¹³C NMR (in DMSO-

d₆)
δ = 103.7 ppm Cyanide carbon [3]

Infrared (IR) 2137 cm⁻¹ C≡N stretch [3]

668 cm⁻¹ Se-CN stretch [3]

Crystal Structure Data
Parameter Value Source(s)

Crystal System Orthorhombic [2]

Space Group Pbca [2]

Unit Cell Dimensions
a = 8.632 Å, b = 6.847 Å, c =

12.8151 Å
[2]

α = 90.0°, β = 90.0°, γ = 90.0° [2]
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Experimental Protocols
While a definitive, high-yield synthesis for pure, isolated selenium dicyanide is not well-

documented due to its instability, a common method for the generation of a selenocyanating

agent involves the in situ formation of triselenium dicyanide from malononitrile and selenium

dioxide. This mixture behaves as a source of electrophilic selenium cyanide.

In Situ Generation of a Selenocyanating Agent
(Triselenium Dicyanide)
Objective: To generate a selenocyanating agent for subsequent reactions with organic

substrates.

Materials:

Malononitrile

Selenium dioxide (SeO₂)

Dimethyl sulfoxide (DMSO)

Amino pyrazole, amino uracil, or other suitable substrate

Ethyl acetate

Water

Round-bottom flask (10.0 mL)

Magnetic stirrer and stir bar

Separating funnel

Procedure:

To a 10.0 mL round-bottom flask, add malononitrile (0.75 mmol, 1.5 equiv) and selenium

dioxide (1.5 mmol, 3.0 equiv).
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Add 2.0 mL of DMSO to the flask.

Stir the resulting mixture at 40°C for five minutes.

Add the desired substrate (e.g., amino pyrazole, 0.5 mmol, 1.0 equiv) to the reaction mixture.

Continue stirring for approximately 30 minutes, monitoring the reaction progress via Thin

Layer Chromatography (TLC).

Upon completion, transfer the reaction mixture to a separating funnel.

Add 10.0 mL of water and extract the product with ethyl acetate (3 x 10.0 mL).

Combine the organic layers and process for product isolation (e.g., drying, solvent

evaporation, and column chromatography).[4]

Reagent Preparation

Reaction Workup and Isolation

Malononitrile

Mix and stir at 40°C for 5 minSeO₂

DMSO

Add substrate Stir for 30 min, monitor by TLC Transfer to separating funnel Add H₂O Extract with Ethyl Acetate (3x) Isolate product

Click to download full resolution via product page

Workflow for the in situ generation of a selenocyanating agent.

Biological Interactions and Signaling Pathways
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Direct studies on the signaling pathways of selenium cyanide are scarce. However, the

biological effects can be inferred from the well-documented activities of its constituent parts:

selenium and cyanide.

Selenium is an essential trace element incorporated into selenoproteins, which play critical

roles in antioxidant defense, thyroid hormone metabolism, and immune function.[5][6]

Cyanide is a potent inhibitor of cellular respiration, primarily by binding to cytochrome c oxidase

in the mitochondrial electron transport chain.[7][8] This leads to histotoxic hypoxia, where cells

are unable to utilize oxygen.

A notable interaction between these two entities is the detoxification of selenite (a common

form of selenium) in the presence of cyanide to form selenocyanate (SeCN⁻). This process

suggests a potential metabolic pathway where cyanide can influence selenium metabolism.

One study in rats demonstrated that cyanide administration led to increased urinary excretion

of selenium and reduced glutathione peroxidase activity and selenium concentrations in

various tissues.[9][10]

Putative Detoxification Pathway of Selenite
The formation of selenocyanate from selenite in the presence of cyanide and glutathione

(GSH) is a proposed detoxification mechanism. While the precise enzymatic control of this

pathway in vivo is not fully elucidated, it represents a key interaction between selenium and

cyanide metabolism.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1620110?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2016-09/documents/selenium-compounds.pdf
https://www.ncbi.nlm.nih.gov/books/NBK600364/
https://emedicine.medscape.com/article/814287-overview
https://en.wikipedia.org/wiki/Cyanide_poisoning
https://www.researchgate.net/publication/365237373_Se_and_C_NMR_Characterization_of_Selenium_Cyanides
https://pubmed.ncbi.nlm.nih.gov/6726462/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Components

Metabolic Process

Products

Selenite (SeO₃²⁻)

Reduction of Selenite

GSH-dependent

Cyanide (CN⁻)

Reaction with Cyanide

Glutathione (GSH)

via Selenide intermediate

Selenocyanate (SeCN⁻)

Excretion

Click to download full resolution via product page

Proposed pathway for the detoxification of selenite to selenocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

